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Compound of Interest

Compound Name: GSK2945 hydrochloride

Cat. No.: B8084197 Get Quote

Technical Support Center: GSK2945
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with guidance on preventing the precipitation of GSK2945 hydrochloride in cell

culture media.

Troubleshooting Guide
Precipitation of a test compound in cell culture media can compromise experimental results by

altering the effective concentration and potentially introducing cytotoxicity. The following table

summarizes common causes of GSK2945 hydrochloride precipitation and suggests solutions.
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Symptom Potential Cause Recommended Solution

Immediate Precipitation

High Final Concentration: The

desired concentration of

GSK2945 hydrochloride

exceeds its solubility limit in

the aqueous media.

Determine the maximum

soluble concentration of

GSK2945 hydrochloride in

your specific cell culture

medium through a solubility

test.

Solvent Shock: Rapid dilution

of a concentrated DMSO stock

into the aqueous medium

causes the hydrophobic

compound to crash out of

solution.[1][2]

Employ a stepwise or serial

dilution method. Create an

intermediate dilution of the

DMSO stock in a small volume

of pre-warmed (37°C) culture

medium before adding it to the

final volume.[1][3]

Low Temperature of Media:

The solubility of many

compounds is lower at colder

temperatures.

Always use pre-warmed

(37°C) cell culture medium for

preparing your final working

solutions.[1]

Delayed Precipitation

Temperature Fluctuations:

Moving plates between the

incubator and a microscope

can cause temperature drops,

leading to precipitation.

Use a heated stage on the

microscope to maintain a

constant temperature.

Minimize the time that culture

plates are outside of the

incubator.

pH Shift: The CO₂ environment

in an incubator can alter the

pH of the media, affecting the

solubility of pH-sensitive

compounds.[4]

Ensure the media is properly

buffered for the incubator's

CO₂ concentration. Consider

using HEPES-buffered media

for more stable pH control.[4]

Interaction with Media

Components: The compound

may interact with salts,

proteins, or other components

in the media over time.[5]

Test the compound's stability in

the specific cell culture

medium over the intended

experiment duration.
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Inconsistent Results

Precipitation: If the inhibitor

precipitates, its effective

concentration will be lower and

more variable than intended.[2]

Visually inspect your solution

for any signs of cloudiness or

particulate matter. If

precipitation is suspected,

troubleshoot using the steps

above.

Compound Degradation: As a

hydrochloride salt, GSK2945

may be susceptible to

hydrolysis in aqueous

solutions.[4]

Prepare fresh working

solutions for each experiment.

Minimize the time the

compound is in an aqueous

solution before being added to

cells.

Frequently Asked Questions (FAQs)
Q1: What is GSK2945 hydrochloride and what is its mechanism of action?

A1: GSK2945 hydrochloride is a highly specific antagonist of the nuclear receptors Rev-erbα

and Rev-erbβ (NR1D1 and NR1D2).[6][7] These receptors are key components of the circadian

clock and act as transcriptional repressors.[8] By antagonizing Rev-erbα/β, GSK2945
hydrochloride can modulate the expression of genes involved in metabolism and

inflammation.[9][10] For example, it has been shown to increase the expression of Cholesterol

7α-hydroxylase (CYP7A1), a rate-limiting enzyme in bile acid synthesis.[6][7]

Q2: What is the recommended solvent for preparing GSK2945 hydrochloride stock solutions?

A2: The recommended solvent for preparing GSK2945 hydrochloride stock solutions is high-

purity, anhydrous Dimethyl Sulfoxide (DMSO).[6] It is crucial to use fresh, moisture-free DMSO,

as absorbed water can reduce the solubility of the compound.

Q3: What is the maximum recommended final concentration of DMSO in the culture medium?

A3: To avoid solvent-induced toxicity to your cells, the final concentration of DMSO in the

culture medium should be kept as low as possible, ideally ≤ 0.1%. Always include a vehicle

control (media with the same final concentration of DMSO) in your experiments.
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Q4: How can serum in the cell culture medium affect GSK2945 hydrochloride?

A4: Serum contains a high concentration of proteins, such as albumin, to which small

hydrophobic molecules can bind.[11] This binding can have variable effects. It may increase

the apparent solubility of the compound by keeping it in solution.[12][13] However, according to

the "free drug" hypothesis, only the unbound fraction of the drug is biologically active.[11]

Therefore, high serum concentrations could potentially reduce the effective concentration of

GSK2945 hydrochloride available to interact with its target.

Q5: How should I store GSK2945 hydrochloride stock solutions?

A5: GSK2945 hydrochloride stock solutions in DMSO should be aliquoted into single-use

vials to avoid repeated freeze-thaw cycles.[6] For long-term storage, it is recommended to store

the aliquots at -80°C (for up to 6 months).[6] For shorter-term storage, -20°C (for up to 1

month) is also acceptable.[6]

Quantitative Data Summary
The following table summarizes key quantitative data for GSK2945 hydrochloride.
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Parameter Value
Solvent/Conditi

ons
Notes Source

Molecular Weight 457.79 g/mol - - [14]

EC₅₀ (Rev-erbα,

mouse)
21.5 µM In vitro assay

Antagonist

activity
[6][7]

EC₅₀ (Rev-erbα,

human)
20.8 µM In vitro assay

Antagonist

activity
[6][7]

Solubility in

DMSO

≥ 20.83 mg/mL

(45.50 mM)
DMSO

Ultrasonic

treatment may

be needed.

[6]

In Vivo

Formulation

(Clear Solution)

≥ 2.08 mg/mL

(4.54 mM)

10% DMSO,

90% Corn Oil
For in vivo use. [6]

In Vivo

Formulation

(Suspension)

2.08 mg/mL

(4.54 mM)

10% DMSO,

90% (20% SBE-

β-CD in Saline)

For in vivo use. [6]

Experimental Protocols
Protocol for Preparation of GSK2945 Hydrochloride Working Solution in Cell Culture Medium

This protocol is designed to minimize precipitation when preparing a working solution of

GSK2945 hydrochloride in cell culture medium.

Materials:

GSK2945 hydrochloride powder

Anhydrous, cell-culture grade DMSO

Sterile, complete cell culture medium (e.g., DMEM with 10% FBS)

Sterile microcentrifuge tubes
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Vortex mixer

Incubator or water bath at 37°C

Procedure:

Part A: Preparation of a 10 mM Stock Solution in DMSO

Calculate the mass of GSK2945 hydrochloride required to make a 10 mM stock solution

(Molecular Weight = 457.79 g/mol ).

Weigh the calculated amount of GSK2945 hydrochloride powder and transfer it to a sterile

microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the solution vigorously for 1-2 minutes. If necessary, gently warm the tube to 37°C or

briefly sonicate to ensure complete dissolution.

Visually inspect the solution to confirm that no solid particles remain.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles and

store at -80°C.

Part B: Preparation of a 10 µM Working Solution in Cell Culture Medium

Pre-warm your complete cell culture medium to 37°C.

Intermediate Dilution (to minimize solvent shock):

Thaw a single-use aliquot of the 10 mM stock solution.

In a sterile microcentrifuge tube, perform a 1:100 intermediate dilution of the 10 mM stock

solution in pre-warmed complete cell culture medium to create a 100 µM solution (e.g.,

add 2 µL of 10 mM stock to 198 µL of medium).

Gently vortex or flick the tube to mix.
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Final Dilution:

Add the 100 µM intermediate solution to the final volume of pre-warmed cell culture

medium to achieve the desired final concentration of 10 µM. For example, add 1 mL of the

100 µM intermediate solution to 9 mL of medium.

Gently swirl the flask or plate to ensure even distribution. The final DMSO concentration in

this example will be 0.1%.
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Click to download full resolution via product page

Caption: Simplified signaling pathway of Rev-erbα/β antagonism by GSK2945 hydrochloride.
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Caption: Troubleshooting workflow for GSK2945 hydrochloride precipitation.
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Caption: Recommended experimental workflow for using GSK2945 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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